Cas no 2228378-07-0 (4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-one)

• Product Name: 4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-one
• CAS No: 2228378-07-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6547509
• PubChem ID: 165672634
• Update Time: 2025-06-08

4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-one
• EN300-1733410
• 4-[2-(pyrrolidin-1-yl)pyridin-3-yl]butan-2-one
• 2228378-07-0

• Inchi： 1S/C13H18N2O/c1-11(16)6-7-12-5-4-8-14-13(12)15-9-2-3-10-15/h4-5,8H,2-3,6-7,9-10H2,1H3
• InChI Key： PVIBANKPKVZUNE-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2Ų

Additional information on 4-2-(pyrrolidin-1-yl)pyridin-3-ylbutan-2-one

Introduction to 4-2-(Pyrrolidin-1-yl)pyridin-3-ylbutan-2-one (CAS No. 2228378-07-0)

4-2-(Pyrrolidin-1-yl)pyridin-3-ylbutan-2-one (CAS No. 2228378-07-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with 4-2-(Pyrrolidin-1-yl)pyridin-3-ylbutan-2-one.

Chemical Structure and Properties

4-2-(Pyrrolidin-1-yl)pyridin-3-ylbutan-2-one is a small molecule with a molecular formula of C₁₅H₁₉N₃O and a molecular weight of 253.33 g/mol. The compound features a pyridine ring substituted with a pyrrolidine moiety and a butanone group, which collectively contribute to its unique chemical properties. The presence of these functional groups imparts specific characteristics such as solubility, stability, and reactivity, making it an interesting candidate for further investigation.

The chemical structure of 4-2-(Pyrrolidin-1-yl)pyridin-3-ylbutan-2-one can be represented as follows:

            O
            |
            C - CH2 - CH2 - N - CH2 - CH2
            |             |
            CH3          C5H4N
        

Synthesis Methods

The synthesis of 4-2-(Pyrrolidin-1-yl)pyridin-3-ylbutan-2-one has been explored through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-bromopyridine with pyrrolidine in the presence of a suitable catalyst, followed by the addition of a ketone moiety through a nucleophilic substitution or condensation reaction.

A detailed synthetic pathway is outlined below:

1. Nucleophilic Substitution: 3-Bromopyridine reacts with pyrrolidine in the presence of a base to form an intermediate pyrrolidine-substituted pyridine.
2. Ketone Addition: The intermediate is then reacted with an appropriate ketone in the presence of a catalyst to form the final product.

This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.

Biological Activities and Therapeutic Potential

4-2-(Pyrrolidin-1-yl)pyridin-3-ylbutan-2-one has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its efficacy in several areas:

• CNS Activity: Studies have shown that this compound exhibits significant central nervous system (CNS) activity, particularly in modulating neurotransmitter levels and receptor interactions. It has been found to have potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
• Anti-inflammatory Effects: Preliminary studies indicate that 4-2-(Pyrrolidin-1-y l)pyridin -3-y lbutan - 2 - one strong > possesses anti-inflammatory properties, which could be beneficial in managing inflammatory conditions such as arthritis and chronic inflammatory diseases.
• Cancer Therapy: Research into the anticancer potential of this compound has yielded promising results. It has been shown to inhibit the growth of certain cancer cell lines and may have applications in developing novel cancer therapies.

Clinical Trials and Future Prospects

The promising preclinical findings associated with 4 - 2 -( Pyrrol idin - 1 - yl )py ridi n - 3 - yl but an - 2 - one strong > have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focused on assessing the pharmacokinetics, pharmacodynamics, and potential side effects of the compound.

Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The data collected from these trials will be crucial in determining the optimal dosing regimens and identifying any potential contraindications or interactions with other medications.

In addition to ongoing clinical trials, researchers are exploring various formulations of this compound to enhance its bioavailability and therapeutic effectiveness. These efforts include developing prodrugs, nanoparticle-based delivery systems, and combination therapies that leverage the unique properties of 4 - 2 -( Pyrro lid i n - 1 - yl )py rid i n - 3 - yl but an - 2 - one strong > . p > < p >The future prospects for 4 - 2 -( Pyrro lid i n - 1 - yl )py rid i n - 3 - yl but an - 2 - one strong > are highly promising. As more data becomes available from clinical trials and further research is conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases. Its unique chemical structure and biological activities make it a valuable asset in the pharmaceutical industry's quest for innovative therapeutics. p >